N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C14H18FN3O3S/c1-14(21-3,11-6-4-5-7-12(11)15)9-17-22(19,20)13-8-18(2)10-16-13/h4-8,10,17H,9H2,1-3H3
• InChI Key: RFUBJDWWERYHTR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CN(C=N1)C)(C2=CC=CC=C2F)OC
• Molecular Formula: C14H18FN3O3S
• Molecular Weight: 327.38 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds containing a sulfonyl functional group attached to two carbon atoms. Sulfonamides are known for their various biological activities and are used in several pharmaceutical applications.

Synthesis Analysis

While specific synthesis methods for this compound are not available, sulfonamides are typically synthesized through the reaction of sulfonyl chlorides with amines. The presence of the imidazole ring and methoxypropyl group suggests additional synthetic steps would be required.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and infrared spectroscopy. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the imidazole ring is a heterocycle that can participate in various chemical reactions. The sulfonamide group can also undergo several reactions, including hydrolysis and displacement reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include melting point, boiling point, solubility, and stability.

Scientific Research Applications

Enantioselective Diels–Alder Cycloadditions

• The PyBox–La(OTf)₃-catalyzed enantioselective Diels–Alder cycloaddition of 2-alk-2-enoylpyridines with cyclopentadiene results in the production of enantiopure disubstituted norbornenes. . This application is significant for the synthesis of complex molecules in drug discovery and natural product chemistry.

Anticancer Activity

• N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-methyl-1H-imidazole-4-sulfonamide has been shown to exhibit biological activity against certain types of cancer cells. .

Antibacterial and Antifungal Properties

• Researchers have explored the antibacterial and antifungal activity of this compound. .

Derivatives for Anticancer Applications

• Novel derivatives based on this compound have been synthesized and evaluated for their cytotoxicity against tumor cell lines. .

Zinc Complexes

• Zinc complexes of fluorosubstituted N-[2-(2-fluorophenyl)-2-methoxypropyl]-1-methyl-1H-imidazole-4-sulfonamide have been studied. .

Framework Synthesis

• The compound has been used in the synthesis of the 3-aryl(α-hydroxy)methylenelimidazo[1,2-a]pyridin-2(3H)-one framework. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some sulfonamides act as antimicrobial agents by inhibiting the synthesis of folic acid in bacteria.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This could include wearing protective clothing and eye protection, and ensuring adequate ventilation. The specific hazards would depend on the properties of the compound.